Cas no 42024-93-1 ((2-Amino-4,5-dimethylthien-3-yl)(phenyl)methanone)

(2-Amino-4,5-dimethylthien-3-yl)(phenyl)methanone is a heterocyclic organic compound featuring a thiophene core substituted with amino and dimethyl groups, conjugated with a benzophenone moiety. This structure imparts unique reactivity, making it valuable as a versatile intermediate in pharmaceutical and agrochemical synthesis. Its electron-rich thiophene ring enhances electrophilic substitution potential, while the ketone group offers functionalization sites for further derivatization. The compound’s stability under standard conditions and compatibility with common organic solvents facilitate its use in multi-step reactions. Its applications include serving as a precursor for bioactive molecules, particularly in the development of thiophene-based pharmacophores. The balanced steric and electronic properties contribute to its utility in targeted synthetic pathways.
(2-Amino-4,5-dimethylthien-3-yl)(phenyl)methanone structure
42024-93-1 structure
Product Name:(2-Amino-4,5-dimethylthien-3-yl)(phenyl)methanone
CAS No:42024-93-1
MF:C13H13NOS
MW:231.313421964645
MDL:MFCD00459051
CID:328514
PubChem ID:615540
Update Time:2025-06-10

(2-Amino-4,5-dimethylthien-3-yl)(phenyl)methanone Chemical and Physical Properties

Names and Identifiers

    • Methanone,(2-amino-4,5-dimethyl-3-thienyl)phenyl-
    • (2-Amino-4,5-dimethyl-3-thienyl)(phenyl)methanone
    • (2-amino-4,5-dimethylthiophen-3-yl)-phenylmethanone
    • 2-Amino-3-benzoyl-4,5-dimethylthiophene
    • (2-amino-4,5-dimethyl-thien-3-yl)-(phenyl)methanone
    • (2-amino4,5-dimethyl-thiophen-3-yl)(phenyl)methanone
    • 2-Amino-3-benzoyl-4,5-dimethylthiophen
    • 3-BENZOYL-4,5-DIMETHYLTHIOPHEN-2-AMINE
    • (2-amino-4,5-dimethyl-3-thienyl)-phenyl-methanone
    • (2-amino-4,5-dimethylthiophen-3-yl)(phenyl)methanone
    • AF-936/04154050
    • CS-0313192
    • SMR000281783
    • MFCD00459051
    • SCHEMBL1638729
    • A825723
    • (2-amino-4,5-dimethyl-thiophen-3-yl)(phenyl)methanone
    • (2-Amino-4,5-dimethyl-thiophen-3-yl)-phenyl-methanone
    • CHEMBL61189
    • 42024-93-1
    • MLS000712016
    • DTXSID40346838
    • Oprea1_579799
    • VS-01713
    • AB06080
    • (2-Amino-4,5-dimethyl-3-thienyl)(phenyl)methanone #
    • CCG-125024
    • AKOS000591142
    • Oprea1_287476
    • HMS2644E18
    • FT-0748712
    • ALBB-020146
    • BBL007802
    • STK279797
    • DB-070245
    • METHANONE, (2-AMINO-4,5-DIMETHYL-3-THIENYL)PHENYL-
    • (2-Amino-4,5-dimethylthien-3-yl)(phenyl)methanone
    • MDL: MFCD00459051
    • Inchi: 1S/C13H13NOS/c1-8-9(2)16-13(14)11(8)12(15)10-6-4-3-5-7-10/h3-7H,14H2,1-2H3
    • InChI Key: JTKCGRTZGKUQJP-UHFFFAOYSA-N
    • SMILES: S1C(=C(C(C2C=CC=CC=2)=O)C(C)=C1C)N

Computed Properties

  • Exact Mass: 231.07200
  • Monoisotopic Mass: 231.07178521g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 71.3Ų

Experimental Properties

  • PSA: 71.33000
  • LogP: 3.75930

(2-Amino-4,5-dimethylthien-3-yl)(phenyl)methanone Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(2-Amino-4,5-dimethylthien-3-yl)(phenyl)methanone Pricemore >>

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Additional information on (2-Amino-4,5-dimethylthien-3-yl)(phenyl)methanone

Recent Advances in the Study of (2-Amino-4,5-dimethylthien-3-yl)(phenyl)methanone (CAS: 42024-93-1)

The compound (2-Amino-4,5-dimethylthien-3-yl)(phenyl)methanone, with the CAS number 42024-93-1, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique thiophene and phenyl ketone structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for (2-Amino-4,5-dimethylthien-3-yl)(phenyl)methanone. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient and scalable synthesis method, achieving high yields and purity. The researchers employed a multi-step reaction sequence, starting from commercially available 3,4-dimethylthiophene, and highlighted the importance of reaction conditions in minimizing by-products. This advancement is critical for ensuring the compound's availability for further pharmacological testing.

Pharmacological investigations have revealed that (2-Amino-4,5-dimethylthien-3-yl)(phenyl)methanone exhibits notable activity as a modulator of specific neurotransmitter receptors. In vitro studies using neuronal cell lines indicated its affinity for serotonin and dopamine receptors, suggesting potential applications in neurological disorders such as depression and Parkinson's disease. Furthermore, molecular docking simulations have provided insights into the compound's binding interactions, which could guide the design of more potent analogs.

Recent preclinical studies have also explored the compound's anti-inflammatory and antioxidant properties. A 2024 study in the European Journal of Pharmacology reported that (2-Amino-4,5-dimethylthien-3-yl)(phenyl)methanone significantly reduced oxidative stress markers in animal models of chronic inflammation. These findings underscore its potential as a multi-target therapeutic agent, particularly for conditions involving oxidative damage and inflammation.

Despite these promising results, challenges remain in the development of (2-Amino-4,5-dimethylthien-3-yl)(phenyl)methanone as a drug candidate. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Ongoing studies are focusing on structural modifications to improve these properties while retaining the compound's pharmacological efficacy.

In conclusion, (2-Amino-4,5-dimethylthien-3-yl)(phenyl)methanone (CAS: 42024-93-1) represents a versatile scaffold with significant therapeutic potential. Continued research into its synthesis, mechanism of action, and therapeutic applications will be essential for translating these findings into clinical benefits. The compound's unique chemical structure and broad biological activity make it a promising candidate for future drug development efforts in the chemical biology and pharmaceutical fields.

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